Cas no 83070-02-4 (2H-1,3,4-Thiadiazin-2-one, 3,6-dihydro-5-(4-nitrophenyl)-)

2H-1,3,4-Thiadiazin-2-one, 3,6-dihydro-5-(4-nitrophenyl)- structure
83070-02-4 structure
Product name:2H-1,3,4-Thiadiazin-2-one, 3,6-dihydro-5-(4-nitrophenyl)-
CAS No:83070-02-4
MF:C9H7N3O3S
MW:237.235180139542
CID:678429
PubChem ID:71416421

2H-1,3,4-Thiadiazin-2-one, 3,6-dihydro-5-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,3,4-Thiadiazin-2-one, 3,6-dihydro-5-(4-nitrophenyl)-
    • 5-(4-nitrophenyl)-3,6-dihydro-1,3,4-thiadiazin-2-one
    • DTXSID40835813
    • 83070-02-4
    • 5-(4-Nitrophenyl)-3,6-dihydro-2H-1,3,4-thiadiazin-2-one
    • Inchi: InChI=1S/C9H7N3O3S/c13-9-11-10-8(5-16-9)6-1-3-7(4-2-6)12(14)15/h1-4H,5H2,(H,11,13)
    • InChI Key: HBCKRLRNSAGPJB-UHFFFAOYSA-N
    • SMILES: C1C(=NNC(=O)S1)C2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 237.02081227g/mol
  • Monoisotopic Mass: 237.02081227g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 113Ų
  • XLogP3: 1.9

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